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Compound of Interest

Compound Name: YO-PRO-3

Cat. No.: B12369680

Essential safety and logistical protocols for the handling and disposal of YO-PRO-3, a
fluorescent nucleic acid stain, are critical for ensuring personnel safety and maintaining a
secure laboratory environment. This guide is intended for researchers, scientists, and drug
development professionals to provide procedural, step-by-step guidance on the safe use of this
valuable tool in cellular imaging and analysis.

YO-PRO-3 is a nucleic acid intercalating agent and must be handled with care to prevent
potential exposure.[1] It is commonly supplied in a dimethyl sulfoxide (DMSO) solution, a
solvent known for its ability to rapidly penetrate the skin, carrying dissolved substances with it.
[1] Therefore, stringent safety measures are imperative. While some safety data sheets (SDS)
classify YO-PRO-3 lodide as non-hazardous, others indicate potential harm from ingestion,
skin contact, or inhalation, alongside risks of skin and eye irritation.[2] Given this conflicting
information, a conservative approach to handling and disposal is paramount.[2]

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against exposure. The following table summarizes
the required PPE for handling YO-PRO-3, particularly when in a DMSO solution.[1]
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PPE Category Specification Rationale

Standard nitrile gloves can
degrade when exposed to
DMSO. Butyl rubber or

Chemical-resistant gloves neoprene offer superior
) (Butyl rubber or Neoprene protection against DMSO
Hand Protection ] )
recommended). Double penetration. Double gloving
gloving is recommended.[1] provides an additional barrier

and allows for safe removal of
the outer glove if

contamination occurs.[1]

Protects against splashes and
Safety goggles or a face

Eye Protection ) aerosols of the YO-PRO-3
shield.[1] )
solution.[1]
A fully buttoned laboratory Prevents contamination of

Body Protection ]
coat.[1] personal clothing.[1]

YO-PRO-3 is typically supplied

) in a low-volatility DMSO
Not generally required when ] ]
) o solution. However, a risk
. _ handling small quantities in a
Respiratory Protection ) assessment should be
well-ventilated area or a
) performed for large-scale use
chemical fume hood.[1] , o _
or if aerosolization is possible.

[1]

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of YO-PRO-3 is foundational
to its safe handling and disposal.
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Property

Value

Chemical Name

YO-PRO-3 lodide

Molecular Formula

C26H31I12N3S[?]

Appearance

Liguid (as solution) or Solid[2]

Excitation/Emission Maxima

612 nm /631 nm[2]

Storage Temperature

-5°C to -30°C, protect from light[2]

Incompatible Materials

Strong acids/alkalis, strong oxidizing/reducing

agents[2]

Hazardous Decomposition

May decompose and emit toxic fumes under fire

conditions[2]

Safe Handling and Disposal Workflow

A systematic approach to handling YO-PRO-3 is crucial for minimizing risk. The following

workflow outlines the key steps for safe handling and disposal.[1]
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Workflow for Safe Handling and Disposal of YO-PRO-3

Preparation

Don appropriate PPE

'

Work in a well-ventilated area or chemical fume hood

Hangling

Prepare working solutions

'

Perform experiment

Waste Disposal

Segregate liquid and solid waste

'

Collect in labeled, leak-proof hazardous waste containers

'

Arrange for hazardous waste pickup by EHS

Click to download full resolution via product page

Workflow for safe handling and disposal of YO-PRO-3.
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Experimental Protocol: Cell Viability and Apoptosis
Assay

This protocol outlines a common method for distinguishing between live, apoptotic, and
necrotic cells using YO-PRO-3 in combination with Propidium lodide (PI).[3]

Materials:

YO-PRO-3 lodide (1 mM solution in DMSO)[3]

Propidium lodide (PI) (1 mg/mL solution in water)[3]

Phosphate-buffered saline (PBS), cold[3]

Cell suspension (e.g., Jurkat cells treated to induce apoptosis)[3]

Flow cytometer with appropriate lasers and filters[3]
Procedure:

o Cell Preparation: Induce apoptosis in your cell line. Harvest and wash the cells with cold
PBS. Resuspend the cells in cold PBS at a concentration of approximately 1 x 10”6 cells/mL.

[3]

e Staining: To 1 mL of the cell suspension, add YO-PRO-3 to a final concentration of 0.1 pM
and Propidium lodide to a final concentration of 1.5 uM.[3]

 Incubation: Incubate the cells on ice, protected from light, for 20-30 minutes.[3]

e Flow Cytometry Analysis: Analyze the stained cells on a flow cytometer. Excite YO-PRO-3 at
approximately 612 nm and detect emission around 631 nm. Excite Pl with a 488 nm laser
and detect emission around 617 nm.[3]

Data Interpretation:
e Live cells: Low to no fluorescence for both YO-PRO-3 and PI.[3]

o Apoptotic cells: Positive for YO-PRO-3 and negative for P1.[3]
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» Necrotic/Late Apoptotic cells: Positive for both YO-PRO-3 and P1.[3]

Disposal Plan

Proper disposal of YO-PRO-3 and all contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.[1]

Waste Segregation and Collection:

 Liquid Waste: All solutions containing YO-PRO-3, including unused stock, working solutions,
and contaminated buffers, should be collected in a designated, leak-proof, and clearly
labeled hazardous waste container. The label should include "YO-PRO-3", "DMSQO", and the
appropriate hazard symbols.[1]

o Solid Waste: All materials that have come into contact with YO-PRO-3, such as pipette tips,
tubes, gloves, and bench paper, must be considered contaminated solid waste. These items
should be collected in a separate, clearly labeled hazardous waste bag or container.[1]

Disposal Procedure:

o Consult Institutional Guidelines: Always follow your institution's specific chemical waste
disposal procedures. The Environmental Health and Safety (EHS) office can provide detailed
guidance.[1]

e Do Not Pour Down the Drain: YO-PRO-3 and DMSO should never be disposed of down the
sink.[1][2]

o Waste Pickup: Arrange for the pickup of the hazardous waste containers by the institutional
EHS department or a licensed hazardous waste disposal company.[1]

By adhering to these safety protocols and operational plans, researchers can confidently and
safely utilize YO-PRO-3 in their work, contributing to scientific advancement while prioritizing
personal and environmental safety.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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